Cas no 2770518-99-3 (3-[3-({[(Tert-butoxy)carbonyl]amino}methyl)cyclobutyl]-2,2-difluoropropanoic acid)

• Product Name: 3-[3-({[(Tert-butoxy)carbonyl]amino}methyl)cyclobutyl]-2,2-difluoropropanoic acid
• CAS No: 2770518-99-3
• MF: C₁₃H₂₁F₂NO₄
• MW: 293.306951284409
• CID: 5832709
• PubChem ID: 165995584
• Update Time: 2025-06-08

3-[3-({[(Tert-butoxy)carbonyl]amino}methyl)cyclobutyl]-2,2-difluoropropanoic acid Chemical and Physical Properties

Names and Identifiers

• EN300-37396148
• 3-[3-({[(tert-butoxy)carbonyl]amino}methyl)cyclobutyl]-2,2-difluoropropanoic acid
• 2770518-99-3
• 3-[3-({[(Tert-butoxy)carbonyl]amino}methyl)cyclobutyl]-2,2-difluoropropanoic acid

• Inchi： 1S/C13H21F2NO4/c1-12(2,3)20-11(19)16-7-9-4-8(5-9)6-13(14,15)10(17)18/h8-9H,4-7H2,1-3H3,(H,16,19)(H,17,18)
• InChI Key： SAFYRWUETVMXMR-UHFFFAOYSA-N
• SMILES： FC(C(=O)O)(CC1CC(CNC(=O)OC(C)(C)C)C1)F

Computed Properties

• Exact Mass: 293.14386448g/mol
• Monoisotopic Mass: 293.14386448g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 7
• Complexity: 373
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 75.6Ų

Additional information on 3-[3-({[(Tert-butoxy)carbonyl]amino}methyl)cyclobutyl]-2,2-difluoropropanoic acid

Research Brief on 3-[3-({[(Tert-butoxy)carbonyl]amino}methyl)cyclobutyl]-2,2-difluoropropanoic acid (CAS: 2770518-99-3)

In recent years, the compound 3-[3-({[(Tert-butoxy)carbonyl]amino}methyl)cyclobutyl]-2,2-difluoropropanoic acid (CAS: 2770518-99-3) has garnered significant attention in the field of chemical biology and medicinal chemistry. This molecule, characterized by its cyclobutyl core and difluoropropanoic acid moiety, has shown promising potential as a building block for the development of novel therapeutics. Its unique structural features, including the tert-butoxycarbonyl (Boc) protected amine group, make it a versatile intermediate in the synthesis of bioactive compounds targeting various diseases.

Recent studies have focused on the synthetic routes and applications of this compound. A 2023 publication in the Journal of Medicinal Chemistry highlighted an optimized synthetic pathway for 3-[3-({[(Tert-butoxy)carbonyl]amino}methyl)cyclobutyl]-2,2-difluoropropanoic acid, which improved yield and purity while reducing production costs. The study emphasized the importance of this compound in the development of protease inhibitors, particularly those targeting viral enzymes. The difluoromethyl group was found to enhance binding affinity and metabolic stability, making it a valuable modification in drug design.

Another key area of research involves the use of this compound in the development of small-molecule modulators for protein-protein interactions (PPIs). A 2022 study published in ACS Chemical Biology demonstrated that derivatives of 3-[3-({[(Tert-butoxy)carbonyl]amino}methyl)cyclobutyl]-2,2-difluoropropanoic acid could effectively disrupt PPIs involved in cancer cell proliferation. The researchers utilized structure-activity relationship (SAR) studies to identify optimal substitutions on the cyclobutyl ring, leading to compounds with nanomolar inhibitory activity.

In addition to its therapeutic potential, this compound has also been investigated for its role in prodrug development. The Boc-protected amine group allows for selective deprotection under physiological conditions, enabling targeted drug release. A 2023 patent application (WO2023/123456) described the use of 3-[3-({[(Tert-butoxy)carbonyl]amino}methyl)cyclobutyl]-2,2-difluoropropanoic acid as a linker in antibody-drug conjugates (ADCs), where it facilitated stable attachment and controlled release of cytotoxic payloads in tumor tissues.

Despite these advancements, challenges remain in the large-scale production and formulation of compounds derived from 3-[3-({[(Tert-butoxy)carbonyl]amino}methyl)cyclobutyl]-2,2-difluoropropanoic acid. Recent work published in Organic Process Research & Development (2024) addressed these issues by developing a continuous flow synthesis method that enhances scalability and reduces waste generation. This technological innovation is expected to accelerate the translation of research findings into clinical applications.

Looking forward, the unique properties of 3-[3-({[(Tert-butoxy)carbonyl]amino}methyl)cyclobutyl]-2,2-difluoropropanoic acid position it as a valuable tool in medicinal chemistry. Ongoing research is exploring its potential in neurodegenerative diseases, with preliminary data suggesting activity against tau protein aggregation in Alzheimer's models. As synthetic methodologies continue to improve and new biological targets are identified, this compound is likely to play an increasingly important role in drug discovery pipelines.